Cas no 2138070-36-5 (4-Ethyl-3-[(1,3-thiazol-4-yl)methyl]cyclohexan-1-amine)

• Product Name: 4-Ethyl-3-[(1,3-thiazol-4-yl)methyl]cyclohexan-1-amine
• CAS No: 2138070-36-5
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 5766313
• PubChem ID: 165963051
• Update Time: 2025-10-08

4-Ethyl-3-[(1,3-thiazol-4-yl)methyl]cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1157956
• 4-ethyl-3-[(1,3-thiazol-4-yl)methyl]cyclohexan-1-amine
• 2138070-36-5
• 4-Ethyl-3-[(1,3-thiazol-4-yl)methyl]cyclohexan-1-amine

• Inchi： 1S/C12H20N2S/c1-2-9-3-4-11(13)5-10(9)6-12-7-15-8-14-12/h7-11H,2-6,13H2,1H3
• InChI Key： AIWHERDRWVHPRH-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)CC1CC(CCC1CC)N

Computed Properties

• Exact Mass: 224.13471982g/mol
• Monoisotopic Mass: 224.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-Ethyl-3-[(1,3-thiazol-4-yl)methyl]cyclohexan-1-amine

Exploring the Properties and Applications of 4-Ethyl-3-[(1,3-thiazol-4-yl)methyl]cyclohexan-1-amine (CAS No. 2138070-36-5)

The compound 4-Ethyl-3-[(1,3-thiazol-4-yl)methyl]cyclohexan-1-amine (CAS No. 2138070-36-5) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This cyclohexylamine derivative, characterized by the presence of an ethyl group and a thiazole moiety, exhibits intriguing chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role as a building block for bioactive molecules, given the prevalence of thiazole-containing compounds in drug discovery pipelines.

From a structural perspective, the 4-Ethyl-3-[(1,3-thiazol-4-yl)methyl]cyclohexan-1-amine molecule combines a cyclohexane ring with strategic substitutions that influence its stereochemistry and reactivity. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, contributes to the compound's electronic properties and potential for hydrogen bonding interactions. This structural complexity has led to investigations into its use as a chiral auxiliary or as a precursor for pharmacologically active compounds, particularly in the development of central nervous system (CNS) targeting agents.

The synthesis of CAS 2138070-36-5 typically involves multi-step organic transformations, with careful attention to regioselectivity and stereocontrol. Modern synthetic approaches often employ catalytic methods to introduce the ethyl group at the 4-position while maintaining the integrity of the thiazole-methyl functionality. Recent advances in flow chemistry and microwave-assisted synthesis have improved the efficiency of producing this compound, addressing growing demand from medicinal chemistry laboratories focused on structure-activity relationship studies.

In the context of current research trends, 4-Ethyl-3-[(1,3-thiazol-4-yl)methyl]cyclohexan-1-amine has been explored for its potential in addressing several health-related challenges. The global focus on neurological disorders and antimicrobial resistance has driven interest in novel chemical scaffolds, with this compound showing promise as a precursor for neuroprotective agents and antimicrobial compounds. Its structural features allow for diverse modifications, enabling medicinal chemists to fine-tune physicochemical properties for optimal bioavailability and target engagement.

The physicochemical properties of CAS 2138070-36-5 make it particularly interesting for drug discovery applications. With moderate lipophilicity contributed by the ethylcyclohexyl moiety and polar character from the thiazole nitrogen, this compound displays balanced solubility characteristics suitable for various formulation approaches. These properties align well with current pharmaceutical industry preferences for compounds that obey Lipinski's rule of five while offering sufficient complexity for selective target binding.

From an analytical chemistry perspective, characterization of 4-Ethyl-3-[(1,3-thiazol-4-yl)methyl]cyclohexan-1-amine presents interesting challenges and opportunities. Advanced techniques such as chiral HPLC and NMR spectroscopy are often employed to confirm the compound's purity and stereochemical configuration. The presence of both aliphatic and aromatic protons in its structure creates distinct spectroscopic signatures that facilitate quality control in manufacturing processes.

In material science applications, derivatives of CAS 2138070-36-5 have shown potential as components in specialty polymers and liquid crystals. The rigid cyclohexylamine core combined with the electron-rich thiazole ring can influence material properties such as thermal stability and optical characteristics. This dual functionality has sparked interest in developing novel materials for optoelectronic applications, particularly in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The safety profile and environmental impact of 4-Ethyl-3-[(1,3-thiazol-4-yl)methyl]cyclohexan-1-amine continue to be important research areas as regulatory requirements become more stringent. Recent studies have focused on understanding its biodegradation pathways and potential metabolites, reflecting the growing emphasis on green chemistry principles in chemical development. These investigations are crucial for ensuring sustainable production and application of this compound across various industries.

Looking ahead, the versatility of CAS 2138070-36-5 suggests it will remain an important compound in chemical research and development. Its unique structural features provide multiple points for chemical modification, making it valuable for combinatorial chemistry approaches and high-throughput screening programs. As synthetic methodologies continue to advance, particularly in areas like catalysis and biocatalysis, the production and application of this compound are expected to become more efficient and environmentally friendly.

For researchers and industry professionals seeking detailed information about 4-Ethyl-3-[(1,3-thiazol-4-yl)methyl]cyclohexan-1-amine, current literature emphasizes the importance of understanding its stereochemical aspects and potential polymorphic forms. These characteristics can significantly influence its performance in various applications, from pharmaceutical formulations to advanced material systems. Ongoing research continues to uncover new possibilities for this structurally intriguing compound, reinforcing its position as a valuable tool in modern chemical sciences.